Cas no 1500312-61-7 (2-amino-1-(2-fluoro-3-methylphenyl)propan-1-one)

• Product Name: 2-amino-1-(2-fluoro-3-methylphenyl)propan-1-one
• CAS No: 1500312-61-7
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5941340
• PubChem ID: 83808438
• Update Time: 2025-06-08

2-amino-1-(2-fluoro-3-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-fluoro-3-methylphenyl)propan-1-one
• 1500312-61-7
• EN300-1787852

• Inchi： 1S/C10H12FNO/c1-6-4-3-5-8(9(6)11)10(13)7(2)12/h3-5,7H,12H2,1-2H3
• InChI Key： ZSYYBBXBINNNRO-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C(C(C)N)=O

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(2-fluoro-3-methylphenyl)propan-1-one

Introduction to 2-amino-1-(2-fluoro-3-methylphenyl)propan-1-one (CAS No. 1500312-61-7)

2-amino-1-(2-fluoro-3-methylphenyl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1500312-61-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a structural framework that combines an amino group, a propanone backbone, and a fluoro-substituted aromatic ring, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The unique combination of functional groups renders it a versatile intermediate, making it valuable for the development of novel chemical entities.

The structural composition of 2-amino-1-(2-fluoro-3-methylphenyl)propan-1-one includes a fluorine atom at the 2-position of a methylphenyl ring, which is connected to a propanone moiety via an amine linkage. This arrangement introduces both electronic and steric effects that can influence its reactivity and interactions with biological targets. The presence of the fluoro substituent, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties in drug candidates.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacological profiles. The fluoro-3-methylphenyl moiety in 2-amino-1-(2-fluoro-3-methylphenyl)propan-1-one aligns with this trend, making it a promising candidate for further exploration. Researchers have been investigating its potential as a building block for more complex molecules, particularly in the synthesis of kinase inhibitors and other therapeutic agents.

One of the most compelling aspects of 2-amino-1-(2-fluoro-3-methylphenyl)propan-1-one is its utility as a precursor in multi-step synthetic pathways. The compound's reactivity allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, the amino group can be further functionalized through acylation, alkylation, or coupling reactions, while the ketone moiety can undergo reduction or condensation reactions to form new structures. This flexibility makes it an attractive choice for medicinal chemists seeking to develop novel scaffolds.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved binding to biological targets compared to their non-fluorinated counterparts. The electron-withdrawing nature of fluorine can enhance the lipophilicity of molecules, leading to better membrane penetration and cellular uptake. Additionally, fluorine atoms can participate in specific interactions with residues in protein binding pockets, such as hydrogen bonding or π-stacking interactions, thereby fine-tuning the pharmacological activity of drug candidates.

Recent studies have highlighted the importance of 2-amino-1-(2-fluoro-3-methylphenyl)propan-1-one in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often considered challenging targets for drug discovery due to their large binding surfaces and lack of well-defined binding pockets. However, fluorinated aromatic compounds like this one have shown promise in disrupting PPIs by occupying specific hydrophobic pockets or by inducing conformational changes in the target proteins.

Moreover, the compound's potential as an intermediate in heterocyclic synthesis has been explored by several research groups. Heterocyclic compounds form the backbone of numerous pharmaceuticals and agrochemicals due to their diverse biological activities. By incorporating 2-amino-1-(2-fluoro-3-methylphenyl)propan-1-one into synthetic routes, chemists can access novel heterocycles with tailored properties. For example, cyclization reactions involving this intermediate have yielded fused ring systems that exhibit interesting pharmacological effects.

The synthesis of 2-amino-1-(2-fluoro-3-methylphenyl)propan-1-one itself presents an intriguing challenge for organic chemists. While no single synthetic route has been universally adopted, methods involving Friedel-Crafts acylation followed by nucleophilic substitution or condensation reactions with appropriate reagents have been reported. Advances in catalytic systems, such as transition metal-catalyzed cross-coupling reactions, have also enabled more efficient and selective syntheses of this compound.

In conclusion, 2-amino-1-(2-fluoro-3-methylphenyl)propan-1-one (CAS No. 1500312-61-7) represents a valuable asset in the chemical toolbox for pharmaceutical research. Its unique structural features and reactivity make it a versatile intermediate for synthesizing complex molecules with potential therapeutic applications. As research continues to uncover new synthetic strategies and biological functions associated with fluorinated aromatic compounds, 2-amino-1-(2-fluoro-3-methylphenyl)propan-1-one is likely to remain at the forefront of medicinal chemistry innovation.